Cas no 2305475-39-0 (N-(2-Methoxy-4-phenylcyclohexyl)prop-2-enamide)

• Product Name: N-(2-Methoxy-4-phenylcyclohexyl)prop-2-enamide
• CAS No: 2305475-39-0
• MF: C₁₆H₂₁NO₂
• MW: 259.3434445858
• CID: 5411678
• PubChem ID: 137934797
• Update Time: 2025-10-21

N-(2-Methoxy-4-phenylcyclohexyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Methoxy-4-phenylcyclohexyl)-2-propenamide
• EN300-26579172
• 2305475-39-0
• N-(2-Methoxy-4-phenylcyclohexyl)prop-2-enamide
• Z2738286845

• Inchi： 1S/C16H21NO2/c1-3-16(18)17-14-10-9-13(11-15(14)19-2)12-7-5-4-6-8-12/h3-8,13-15H,1,9-11H2,2H3,(H,17,18)
• InChI Key： VPVZSUSNFKHZNY-UHFFFAOYSA-N
• SMILES： O(C)C1CC(C2C=CC=CC=2)CCC1NC(C=C)=O

Computed Properties

• Exact Mass: 259.157228913g/mol
• Monoisotopic Mass: 259.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.3Ų

Additional information on N-(2-Methoxy-4-phenylcyclohexyl)prop-2-enamide

Comprehensive Overview of N-(2-Methoxy-4-phenylcyclohexyl)prop-2-enamide (CAS No. 2305475-39-0)

N-(2-Methoxy-4-phenylcyclohexyl)prop-2-enamide (CAS No. 2305475-39-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique cyclohexyl backbone and methoxy-phenyl substitution, serves as a versatile intermediate in the synthesis of advanced pharmaceuticals and functional materials. Its molecular structure, combining a prop-2-enamide moiety with a phenylcyclohexyl framework, offers intriguing possibilities for drug design and polymer applications.

In recent years, the demand for N-(2-Methoxy-4-phenylcyclohexyl)prop-2-enamide has surged due to its potential role in addressing modern healthcare challenges. Researchers are particularly interested in its application in targeted drug delivery systems and bioactive molecule synthesis. The compound's ability to modulate biological pathways makes it a candidate for developing treatments for chronic diseases, aligning with the global focus on personalized medicine and sustainable healthcare solutions.

The synthesis of CAS No. 2305475-39-0 involves sophisticated organic reactions, including cyclohexane functionalization and amide coupling. These processes are optimized for high yield and purity, ensuring the compound meets stringent industry standards. Its methoxy group enhances solubility, while the phenyl ring contributes to stability, making it suitable for various experimental and industrial applications.

From an environmental perspective, N-(2-Methoxy-4-phenylcyclohexyl)prop-2-enamide is being explored for its eco-friendly potential. With growing concerns over green chemistry and sustainable synthesis, this compound's derivatization pathways are being refined to minimize waste and energy consumption. Such innovations resonate with the circular economy principles, a hot topic in both academic and industrial research.

In material science, CAS No. 2305475-39-0 is investigated for its role in smart polymers and nanocomposites. Its acrylamide functionality allows for polymerization, enabling the creation of materials with tunable mechanical and thermal properties. These advancements are critical for industries ranging from biomedical engineering to renewable energy storage, addressing the urgent need for innovative materials in technology-driven markets.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize N-(2-Methoxy-4-phenylcyclohexyl)prop-2-enamide. These methods ensure precise identification and quantification, which are essential for quality control in pharmaceutical manufacturing. The compound's chromatographic behavior and spectral signatures are well-documented, facilitating its integration into complex formulations.

Looking ahead, the versatility of CAS No. 2305475-39-0 positions it as a key player in interdisciplinary research. Whether in drug discovery, advanced materials, or environmental science, this compound exemplifies the convergence of chemistry and innovation. As scientific inquiries evolve, N-(2-Methoxy-4-phenylcyclohexyl)prop-2-enamide will likely remain at the forefront of cutting-edge applications, driving progress across multiple domains.